Cas no 1206989-31-2 (methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate)

• Product Name: methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate
• CAS No: 1206989-31-2
• MF: C₁₇H₂₀N₂O₆S
• MW: 380.415503501892
• CID: 6387497
• PubChem ID: 45504363
• Update Time: 2025-10-28

methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate
• methyl 2-[4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amido]benzoate
• 1206989-31-2
• F5796-1565
• SR-01000924938-1
• methyl 2-(4-(N,N-dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamido)benzoate
• SR-01000924938
• methyl 2-[[4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carbonyl]amino]benzoate
• VU0521190-1
• AKOS024519378

• Inchi： 1S/C17H20N2O6S/c1-10-14(15(11(2)25-10)26(22,23)19(3)4)16(20)18-13-9-7-6-8-12(13)17(21)24-5/h6-9H,1-5H3,(H,18,20)
• InChI Key： QKMIMOMCIPEZMR-UHFFFAOYSA-N
• SMILES： S(C1=C(C)OC(C)=C1C(NC1C=CC=CC=1C(=O)OC)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 380.10420754g/mol
• Monoisotopic Mass: 380.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate

Comprehensive Overview of Methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate (CAS No. 1206989-31-2)

Methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate (CAS No. 1206989-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, combines a furan ring with a benzoate ester and a dimethylsulfamoyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for details about its synthesis, applications, and mechanism of action, reflecting its growing importance in drug discovery and material science.

The chemical properties of Methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate are of particular interest due to its potential role in modulating biological pathways. Its molecular weight and solubility profile make it suitable for various formulations, while its stability under different conditions is a key factor in its industrial applicability. Recent studies have explored its use as a building block in the development of novel therapeutic agents, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders. This aligns with the increasing demand for small-molecule inhibitors and biologically active compounds in modern medicine.

In the context of agrochemicals, Methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate has shown promise as a precursor for crop protection agents. Its structural features enable interactions with pest-specific proteins, offering a potential avenue for sustainable agriculture. This is particularly relevant given the global push toward eco-friendly pesticides and the reduction of harmful chemical residues in food products. Industry stakeholders often inquire about its efficacy, safety profile, and regulatory status, which are critical for commercialization.

The synthesis of Methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate typically involves multi-step organic reactions, including amidation, sulfonylation, and esterification. Optimizing these processes for high yield and purity is a common topic in academic and industrial research. Additionally, advancements in green chemistry have spurred interest in developing catalytic methods and solvent-free conditions for its production, addressing environmental concerns and cost-efficiency.

From a commercial perspective, the demand for Methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate is driven by its applications in pharmaceutical intermediates and specialty chemicals. Market analyses highlight its role in the synthesis of bioactive molecules, with patents and publications underscoring its utility in drug development pipelines. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of biotech and pharma clients.

In summary, Methyl 2-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-amidobenzoate (CAS No. 1206989-31-2) represents a valuable chemical entity with diverse applications in medicine, agriculture, and material science. Its unique structure and functional groups continue to inspire innovation, making it a subject of ongoing research and industrial interest. For those seeking detailed technical data or supply information, consulting specialized databases or suppliers is recommended to stay updated on the latest developments.